Cas no 2639428-34-3 (tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate)

• Product Name: tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate
• CAS No: 2639428-34-3
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5666127
• PubChem ID: 165899802
• Update Time: 2025-05-20

tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639428-34-3
• EN300-27722600
• tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate

• Inchi： 1S/C14H17N3O2/c1-14(2,3)19-13(18)10-4-5-12(11(15)8-10)17-7-6-16-9-17/h4-9H,15H2,1-3H3
• InChI Key： IBMBMVJYCOCLCZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)N)N1C=NC=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate

Comprehensive Guide to tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate (CAS No. 2639428-34-3): Properties, Applications, and Market Insights

tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate (CAS No. 2639428-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring an imidazole ring and a tert-butyl ester group, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate uses" or "CAS 2639428-34-3 supplier," highlighting its relevance in drug discovery and material science.

The molecular structure of tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate includes a benzoate core functionalized with an amino group and an imidazole moiety. This unique combination enhances its reactivity, making it valuable for constructing heterocyclic compounds. Recent trends in "imidazole derivatives in medicine" and "pharmaceutical intermediates 2024" underscore the growing demand for such building blocks in developing kinase inhibitors and antimicrobial agents.

Applications of tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate span multiple domains. In pharmaceuticals, it acts as a precursor for small-molecule drugs targeting inflammatory diseases and cancers. Its imidazole ring is pivotal in mimicking histidine residues, a feature exploited in protease inhibitor design. Queries like "how to synthesize tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate" reflect the compound's synthetic utility, often achieved via Pd-catalyzed cross-coupling or nucleophilic substitution reactions.

From a market perspective, the demand for CAS 2639428-34-3 aligns with advancements in personalized medicine and high-throughput screening. Suppliers emphasize its >95% purity, catering to labs focused on "next-generation drug discovery." Regulatory-compliant synthesis protocols (e.g., avoiding heavy metal catalysts) address concerns flagged in searches such as "green chemistry for pharmaceutical intermediates."

Storage and handling of tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate require standard organic compound protocols—dry, cool conditions away from oxidizers. While not classified as hazardous, its amino-imidazole functionality warrants pH-neutral environments to prevent degradation. This aligns with industry queries like "stability of imidazole-based compounds."

Innovations leveraging 2639428-34-3 include its integration into metal-organic frameworks (MOFs) for catalytic applications, a hotspot in "MOF research 2024." Additionally, its role in fluorescent probes—answered in searches like "imidazole fluorophores"—demonstrates versatility beyond pharma.

In summary, tert-butyl 3-amino-4-(1H-imidazol-1-yl)benzoate (CAS No. 2639428-34-3) bridges synthetic chemistry and applied sciences. Its dual functionality as a pharmacophore and chemical scaffold positions it at the forefront of research addressing "drug-resistant infections" and "sustainable chemical synthesis," making it a compound of enduring scientific and commercial interest.